Cas no 2639442-60-5 (Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate)

• Product Name: Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate
• CAS No: 2639442-60-5
• MF: C₁₃H₁₇F₂NO₃
• MW: 273.275790929794
• CID: 5665479
• PubChem ID: 165900185
• Update Time: 2025-07-02

Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate
• 2639442-60-5
• EN300-27723081
• Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate

• Inchi： 1S/C13H17F2NO3/c1-13(2,3)19-12(17)8-4-5-10(9(16)6-8)18-7-11(14)15/h4-6,11H,7,16H2,1-3H3
• InChI Key： LFTLCELDJOMBEC-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1N)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 273.11764973g/mol
• Monoisotopic Mass: 273.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate

Comprehensive Overview of Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate (CAS No. 2639442-60-5)

Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate (CAS No. 2639442-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethoxy and tert-butyl ester functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a benzoate core with an amino group, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies for chronic diseases, aligning with the growing trend of precision medicine. The compound's CAS No. 2639442-60-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate involves multi-step organic reactions, including esterification and etherification processes. Its difluoroethoxy moiety is a key feature, as fluorine atoms are known to improve lipophilicity and membrane permeability—a hot topic in drug design discussions. This aligns with frequent search queries like "role of fluorine in pharmaceuticals" and "benefits of fluorinated intermediates."

From an industrial perspective, Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate is valued for its scalability and compatibility with green chemistry principles. Companies are increasingly adopting sustainable synthesis methods to produce such intermediates, addressing the global push for eco-friendly manufacturing. This resonates with trending searches on "green synthesis of pharmaceutical intermediates" and "sustainable agrochemicals."

Analytical characterization of CAS No. 2639442-60-5 typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. The compound's stability under various pH conditions makes it suitable for formulation development, another area of high interest in pharmaceutical forums.

In summary, Tert-butyl 3-amino-4-(2,2-difluoroethoxy)benzoate represents a convergence of innovative chemistry and practical applications. Its CAS No. 2639442-60-5 is a hallmark of quality in scientific procurement, while its structural features address contemporary challenges in life sciences and material engineering. As research progresses, this compound is poised to play a pivotal role in next-generation therapeutic and industrial solutions.